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Compound of Interest

Compound Name: PAR-4 (1-6) amide (human)

Cat. No.: B10783176

Technical Support Center: PAR-4 (1-6) Amide

Welcome to the technical support center for PAR-4 (1-6) amide. This resource is designed for
researchers, scientists, and drug development professionals to provide guidance on the proper
handling, storage, and use of PAR-4 (1-6) amide, with a primary focus on preventing its
degradation in solution.

Frequently Asked Questions (FAQSs)

Q1: What is PAR-4 (1-6) amide?

Al: PAR-4 (1-6) amide is a synthetic hexapeptide that functions as a selective agonist for the
Protease-Activated Receptor 4 (PAR4). It mimics the N-terminal "tethered ligand" sequence
that is exposed after the receptor is cleaved by proteases like thrombin. The human sequence
is Gly-Tyr-Pro-Gly-GIn-Val-NH2, and the mouse sequence is Gly-Tyr-Pro-Gly-Lys-Phe-NH2.[1]
It is a valuable tool for studying PAR4-mediated signaling pathways in various physiological
processes, including platelet activation and inflammation.[2][3]

Q2: How should I store the lyophilized PAR-4 (1-6) amide powder?

A2: For maximum stability, the lyophilized powder should be stored in a tightly sealed container
with a desiccant at -20°C or -80°C, protected from light.[4][5][6][7][8] Under these conditions,
the peptide is stable for several years. Before opening, allow the vial to warm to room
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temperature in a desiccator to prevent moisture condensation, as many peptides are
hygroscopic.[5][8]

Q3: What is the best way to dissolve PAR-4 (1-6) amide?

A3: The recommended solvent is sterile, nuclease-free water or a sterile, slightly acidic buffer
(pH 5-7).[5][8] First, allow the lyophilized powder to reach room temperature. Then, add the
desired volume of solvent, and gently vortex or sonicate to ensure complete dissolution. For
peptides that are difficult to dissolve, brief warming can also help.

Q4: How should | store the peptide stock solution?

A4: Peptide solutions are significantly less stable than the lyophilized powder.[5] It is critical to
aliquot the stock solution into single-use volumes and store them frozen.[5][6] This practice
prevents degradation caused by repeated freeze-thaw cycles.[6][8]

Q5: For how long is a working solution of PAR-4 (1-6) amide stable?

A5: The stability of PAR-4 (1-6) amide in a working solution is limited. It is strongly
recommended to prepare the working solution fresh on the day of the experiment and discard
any unused portion.[6] Some suppliers advise against storing aqueous solutions for more than
one day. If short-term storage is necessary, keep the solution at 2-8°C for no more than a few
days.

Summary of Storage Conditions
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Ke
Form Temperature Duration v . .
Considerations
Store in a dry, dark
place.[4][6][7] Allow
Lyophilized Powder -20°C to -80°C Years vial to reach room

temperature before
opening.[5][8]

Stock Solution

-20°C

Up to 1 month[9]

Aliquot to avoid
freeze-thaw cycles.[5]
[6] Use sterile, slightly
acidic buffer (pH 5-7).
[5](8]

-80°C

Up to 6 months[9]

Aliquot to avoid
freeze-thaw cycles.[5]
[6] Use sterile, slightly
acidic buffer (pH 5-7).
[51[8]

Working Solution

2-8°C

Prepare Fresh

Use on the same day
for best results.
Discard unused

solution.[6]

Troubleshooting Guide

This guide addresses the common issue of reduced or inconsistent peptide activity in

experiments.

Problem: My PAR-4 (1-6) amide solution shows low or no biological activity.

This is often due to peptide degradation or loss. Follow this workflow to identify the potential

cause.
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Start: Inconsistent/
No Peptide Activity

Was the lyophilized
peptide stored correctly?
(-20°C to -80°C, dry, dark)

Yes No

Was the stock solution
prepared and stored correctly?
(Sterile buffer, aliquoted, frozen)

Cause: Improper Storage
(Degradation of powder)
Solution: Obtain new vial.

Yes No

Cause: Peptide Degradation
(Hydrolysis, Oxidation, Freeze-Thaw)
Solution: Prepare fresh stock.

Was the working solution
prepared fresh?

Are you using
low-protein-binding labware?

Cause: Working solution degraded.
Solution: Always prepare fresh.

Yes No

Are other assay components Cause: Peptide Loss

(cells, reagents) validated?

(Adsorption to surfaces)
Solution: Use low-bind tubes/plates.

Cause: Assay Issue
Solution: Troubleshoot other Problem Resolved
experimental variables.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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